N-phenylnitrous Amide

• IUPAC Name: N-phenylnitrous amide
• InChI: InChI=1S/C6H6N2O/c9-8-7-6-4-2-1-3-5-6/h1-5H,(H,7,9)
• InChI Key: KOOMFXGDLMRWSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NN=O
• Molecular Formula: C6H6N2O
• DSSTOX Substance ID: DTXSID70190462
• Molecular Weight: 122.12 g/mol
• CAS RN: 36966-84-4

Description

Molecular Structure Analysis

The molecular structure of N-phenylnitrous Amide consists of a phenyl group (C6H5) attached to a nitrous amide group (NNO). The InChI representation of the molecule is InChI=1S/C6H6N2O/c9-8-7-6-4-2-1-3-5-6/h1-5H, (H,7,9). The Canonical SMILES representation is C1=CC=C (C=C1)NN=O.

Physical And Chemical Properties Analysis

N-phenylnitrous Amide has a molecular weight of 122.12 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The compound has a rotatable bond count of 1. The exact mass and monoisotopic mass of the compound are 122.048012819 g/mol. The topological polar surface area of the compound is 41.5 Ų.

Scientific Research Applications

Monoselective N-Methylation

N-phenylnitrous amide derivatives are utilized in the monoselective N-methylation of amides and related compounds. This method, involving reagents like phenyl trimethylammonium iodide, is noted for its high yields, excellent monoselectivity for amides, and high functional group tolerance, making it suitable for the late-stage methylation of bioactive compounds (Templ et al., 2022).

Functionalized Fluorescent Dyes

N-phenylnitrous amide compounds are key intermediates in the synthesis of functionalized fluorescent dyes. Such dyes, derived from compounds like Boranil fluorophore bearing nitro-phenyl groups, have been used in labeling experiments with proteins like Bovine Serum Albumin, demonstrating strong luminescence (Frath et al., 2012).

Absolute Configuration of Primary Amines

N-phenylnitrous amide derivatives, such as N-(2-Nitrophenyl)proline amides, aid in determining the absolute configuration of primary amines. These compounds exhibit a preference for intramolecular hydrogen bonding, allowing for the assignment of absolute configuration through comparison of chemical shifts (Ahn & Choi, 2007).

Amide Hydrolysis

Studies have shown that certain polyclonal antibody preparations can catalyze the hydrolysis of activated amides, like N-(4-nitrophenyl) N'-butyl-1,4-phenylenediacetamide. This demonstrates the potential of using antibodies as catalysts for specific chemical reactions, such as amide hydrolysis (Gallacher et al., 1992).

Direct Amidation in Water

The direct amidation of aniline derivatives with compounds like 1,1-dichloro-2-nitroethene, which can be performed in water, represents an environmentally friendly methodology. This method is applicable to various aniline derivatives, including those related to N-phenylnitrous amide (Zhu et al., 2015).

Synthesis routes and methods

Procedure details

Conventionally, 4-nitrosoaniline is prepared by contacting aniline with sodium nitrite (NaNO2) to produce N-nitrosoaniline and then subjecting the N-nitrosoaniline to Fischer-Hepp rearrangement in acidic condition (Tetrahedron, 1975, 31, 1343-9), or by contacting p-nitrosophenol with ammonia or ammonium chloride (NH4Cl) (U.S. Pat. No. 3,338,966; and J. Chem. Soc., 1955, 2049).